11-Chloro-4'-hydroxy-3',4,5-trimethoxyspiro[7-azatricyclo[4.3.3.01,6]dodec-4-ene-10,5'-cyclopent-2-ene]-1',3-dione

• Molecular Formula: C18H22ClNO6
• Molecular Weight: 383.8 g/mol
• IUPAC Name: 11-chloro-4'-hydroxy-3',4,5-trimethoxyspiro[7-azatricyclo[4.3.3.01,6]dodec-4-ene-10,5'-cyclopent-2-ene]-1',3-dione
• InChI: InChI=1S/C18H22ClNO6/c1-24-10-6-12(22)18(14(10)23)11(19)8-17-15(26-3)13(25-2)9(21)7-16(17,18)4-5-20-17/h6,11,14,20,23H,4-5,7-8H2,1-3H3
• InChI Key: SBALNGLYQFMKPR-UHFFFAOYSA-N
• SMILES: COC1=CC(=O)C2(C1O)C(CC34C2(CCN3)CC(=O)C(=C4OC)OC)Cl
• synonyms: acutumidine; dauricumidine

Description

11-Chloro-4'-hydroxy-3',4,5-trimethoxyspiro[7-azatricyclo[4.3.3.01,6]dodec-4-ene-10,5'-cyclopent-2-ene]-1',3-dione is a natural product found in Sinomenium acutum, Menispermum dauricum, and Hypserpa nitida with data available.

Scientific Research Applications

Pharmacological Activity

Research indicates the synthesis and study of derivatives related to the chemical compound , focusing on their pharmacological activities. For example, urea and thiourea derivatives of similar tricyclic compounds have been synthesized and evaluated for their effects on the central nervous system (CNS), cytotoxicity, anti-HIV-1 activity, and antimicrobial properties against various bacteria and fungi species (Struga et al., 2007).

Synthesis and Characterization

Studies have also been focused on the synthesis and characterization of related compounds. For instance, the synthesis and characterization of 4-hydroxy-1-methyl-7-(propan-2-yl)-4-azatricyclo compounds have been detailed, with insights into their structural properties through NMR and elemental analysis (Szulczyk & Struga, 2012).

Antiviral and Antibacterial Activities

There's significant interest in the antiviral and antibacterial potential of these compounds. For instance, some studies have synthesized thiourea derivatives and evaluated their antibacterial activity against Gram-positive cocci and Gram-negative rods, as well as their antifungal activity and anti-HIV-1 activity in cells (Struga et al., 2010).

Anticancer Applications

Additionally, research has explored the anticancer potential of related cyclopent-4-ene-1,3-dione derivatives. These compounds show promise due to their structural similarity to known antitumor antibiotics and their observed high antitumor activity in vitro (Shestak et al., 1999).

Antiviral Applications

The synthesis of polycyclic N-amidoimides based on related compounds has been reported, with a focus on their antiviral activities, particularly against Vaccinia virus (Selivanov et al., 2019).